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Compound of Interest

Compound Name: SIRT2-IN-10

Cat. No.: B15583499

Get Quote

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Disclaimer: The initial search for "SIRT2-IN-10" did not yield information on a specific molecule

with that designation. This guide focuses on SirReal2, a well-characterized, potent, and

selective SIRT2 inhibitor, as a representative tool for studying sirtuin biology.

Introduction to SirReal2
SirReal2 is a potent and highly selective small-molecule inhibitor of Sirtuin 2 (SIRT2), a

member of the NAD+-dependent class III histone deacetylase (HDAC) family.[1][2] SIRT2 is

predominantly localized in the cytoplasm and is involved in various cellular processes, including

cell cycle regulation, microtubule dynamics, and metabolic control. Due to its role in several

diseases, including cancer and neurodegenerative disorders, SIRT2 has emerged as a

significant therapeutic target.[1] SirReal2, an aminothiazole derivative, serves as a valuable

chemical probe for elucidating the biological functions of SIRT2.[3] Its high selectivity makes it

a superior tool compared to less selective inhibitors for dissecting SIRT2-specific pathways.[4]

[5]
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Property Value Reference

Chemical Name

2-[(4,6-Dimethyl-2-

pyrimidinyl)thio]-N-[5-(1-

naphthalenylmethyl)-2-

thiazolyl]acetamide

Molecular Formula C22H20N4OS2

Molecular Weight 420.55 g/mol [6]

CAS Number 709002-46-0

Appearance White to off-white solid

Solubility
Soluble in DMSO (up to 84

mg/mL)
[6]

Quantitative Data: In Vitro Inhibitory Activity
SirReal2 demonstrates high potency and selectivity for SIRT2 over other sirtuin isoforms. The

following table summarizes its inhibitory activity.

Target IC50 (nM) Notes Reference

SIRT2 140
Cell-free deacetylation

assay
[1][2][6]

SIRT1 > 50,000
Minimal inhibition at

50 µM
[6]

SIRT3 > 50,000
Minimal inhibition at

50 µM
[6]

SIRT4 - Very little effect [1]

SIRT5 - Very little effect [1]

SIRT6 -
Slight inhibition at high

concentrations
[5]
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Note: IC50 values can vary slightly depending on the specific assay conditions. A separate

study reported an IC50 of 0.23 µM for the deacetylation activity of SIRT2.[4]

Mechanism of Action
SirReal2 exhibits a unique mechanism of action, acting as a "Sirtuin-rearranging ligand"

(SirReal).[6] It binds to the active site of SIRT2, inducing a conformational change that prevents

the binding of the acetylated substrate.[7] This inhibition is non-competitive with respect to the

NAD+ cofactor but competitive with the acetylated peptide substrate.[8] This distinct

mechanism contributes to its high selectivity for SIRT2 over other sirtuin isoforms.[5] A key

cellular effect of SIRT2 inhibition by SirReal2 is the hyperacetylation of its primary substrate, α-

tubulin.[1][3]

Signaling Pathways
Inhibition of SIRT2 by SirReal2 can modulate several signaling pathways.

Cell Cycle Regulation: SIRT2 plays a role in mitotic progression. Inhibition by SirReal2 can

lead to the destabilization of the checkpoint protein BubR1, impacting mitotic arrest.[1]

PI3K/mTOR and p53 Signaling in Cancer: In acute myeloid leukemia (AML) cells, the

PI3K/mTOR inhibitor VS-5584 was found to affect the p53 and SIRT2 signaling pathways.

The combination of SirReal2 with VS-5584 showed a synergistic anti-tumor effect,

suggesting a crosstalk between these pathways.[9][10]
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Caption: SirReal2-mediated SIRT2 inhibition and its interplay with other signaling pathways.
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Experimental Protocols
In Vitro SIRT2 Inhibition Assay (Fluorometric)
This assay quantifies the enzymatic activity of SIRT2 by measuring the deacetylation of a

fluorogenic substrate.

Materials:

Recombinant human SIRT2 enzyme

SirReal2

Fluorogenic SIRT2 substrate (e.g., Z-Lys(Ac)-AMC)

NAD+

Assay Buffer (e.g., 50 mM Tris-HCl, pH 8.0, 137 mM NaCl, 2.7 mM KCl, 1 mM MgCl2)

Developer solution (containing a protease like trypsin)

96-well black microplate

Fluorometric plate reader

Procedure:

Prepare a serial dilution of SirReal2 in the assay buffer.

In a 96-well plate, add the SIRT2 enzyme to each well (except for the negative control).

Add the diluted SirReal2 or vehicle control (e.g., DMSO) to the respective wells.

Initiate the reaction by adding a mixture of the fluorogenic substrate and NAD+ to all wells.

Incubate the plate at 37°C for a defined period (e.g., 30-60 minutes).

Stop the reaction and develop the fluorescent signal by adding the developer solution.

Incubate at room temperature for 15-30 minutes.
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Measure the fluorescence intensity using a plate reader at the appropriate excitation and

emission wavelengths.

Calculate the percent inhibition for each concentration relative to the vehicle control and

determine the IC50 value.

Preparation

Assay Plate

Reaction & Detection

SirReal2 Serial Dilution

Add Enzyme + Inhibitor/Vehicle

SIRT2 Enzyme Substrate + NAD+ Mix

Add Substrate/NAD+ Mix

Incubate at 37°C

Add Developer

Incubate at RT

Read Fluorescence
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Caption: Workflow for the in vitro SIRT2 fluorometric inhibition assay.

Cell-Based α-Tubulin Acetylation Assay (Western Blot)
This assay assesses the ability of SirReal2 to inhibit SIRT2 in a cellular context by measuring

the acetylation level of α-tubulin.

Materials:

Cell line (e.g., HeLa, MCF-7)

SirReal2

Cell culture medium and supplements

Lysis buffer (e.g., RIPA buffer with protease and deacetylase inhibitors)

BCA protein assay kit

SDS-PAGE gels and running buffer

Transfer apparatus and membranes (e.g., PVDF)

Blocking buffer (e.g., 5% non-fat milk in TBST)

Primary antibodies: anti-acetylated-α-tubulin, anti-total-α-tubulin (loading control)

HRP-conjugated secondary antibody

Chemiluminescent substrate

Imaging system

Procedure:

Seed cells in culture plates and allow them to adhere overnight.
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Treat cells with various concentrations of SirReal2 or vehicle control for a specified time

(e.g., 5-24 hours).[11][12]

Wash cells with ice-cold PBS and lyse them.

Determine the protein concentration of the lysates using a BCA assay.

Normalize protein concentrations and prepare samples for SDS-PAGE.

Separate proteins by SDS-PAGE and transfer them to a membrane.

Block the membrane with blocking buffer for 1 hour at room temperature.

Incubate the membrane with the primary antibody against acetylated-α-tubulin overnight at

4°C.

Wash the membrane and incubate with the HRP-conjugated secondary antibody.

Visualize the protein bands using a chemiluminescent substrate.

Strip the membrane and re-probe with the anti-total-α-tubulin antibody for a loading control.

Quantify band intensities to determine the relative increase in α-tubulin acetylation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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